2-[(6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid

• IUPAC Name: 2-[(6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid
• InChI: InChI=1S/C8H10N2O3S/c1-2-5-3-6(11)10-8(9-5)14-4-7(12)13/h3H,2,4H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key: FZZDPYMTZJBNNW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N=C(N1)SCC(=O)O
• Molecular Formula: C8H10N2O3S
• Molecular Weight: 214.24 g/mol

Description

The compound with the identifier “2-[(6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of study in chemistry, biology, and industrial applications.

Preparation Methods

The synthesis of the compound with the identifier “2-[(6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid” involves specific synthetic routes and reaction conditions. The preparation methods typically include the use of specific reagents and catalysts to achieve the desired chemical structure. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

The compound with the identifier “2-[(6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

The compound with the identifier “2-[(6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid” has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a standard for analytical methods. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it may be investigated for its therapeutic potential and pharmacological properties. In industry, it is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of the compound with the identifier “2-[(6-ethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetic acid” involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to specific receptors or enzymes, leading to changes in cellular processes and biochemical pathways. The exact molecular targets and pathways involved depend on the specific context and application of the compound.